Cas no 67-47-0 (5-Hydroxymethylfurfural)

5-hydroxyethyl fural (2-hydroxyethyl-5-fural), which can be isolated from Cornus officinalis, can inhibit the growth and fermentation of yeast

5-Hydroxymethylfurfural structure

Product Name:5-Hydroxymethylfurfural

CAS No:67-47-0

Molecular Formula:C₆H₆O₃

Molecular Weight:126.1100

MDL:MFCD00003234

CID:33861

PubChem ID:237332

5-Hydroxymethylfurfural Properties

Names and Identifiers

- 5-Hydroxymethylfurfural
- TIMTEC-BB SBB004259
- 2-Furaldehyde, 5-(hydroxymethyl)-
- 2-Hydroxymethyl-5-furfural
- 5-(Hyddroxymethyl)Furfurole
- 5-(Hydroxymethyl)-2-formylfuran
- 5-(hydroxymethyl)-2-furaldehyd
- 5-(Hydroxymethyl)-2-furancarbonal
- 5-(hydroxymethyl)-2-furancarboxaldehyd
- 5-Hydroxymethyl-2-furaldehyde (stabilized with Water)
- 5-Hydroxymethyl-2-furaldehyde
- 5-(Hydroxymethyl)furan-2-carbaldehyde
- 5-(Hydroxymethyl)furfural
- HMF
- 5-(Hydroxymethyl)furfural (stabilized with Water)
- 5-(Hydroxymethyl)-2-furaldehyde
- Hydroxymethylfurfural
- 5-(Hydroxymethyl)-2-furfural
- 5-Oxymethylfurfurole
- 5-Hydroxymethylfuraldehyde
- Hydroxymethylfurfurole
- 5-Hydroxymethylfuran-2-aldehyde
- Hydroxymethylfurfuraldehyde
- Hydroxymethylfurfuralaldehyde
- 5-Hydroxymethyl-2-formylfuran
- 5-(Hydroxymethyl)-2-furfuraldehyde
- 5-Hy
- 5-羟甲基糠醛
- 2-Formyl-5-hydroxymethylfuran
- 5-hydroxymethyl-2-furaldehyde,95%
- 5-Hydroxymethyl-2-furfural
- 5-Hydroxymethylfurfuraldehyde
- 5-(Hydroxymethyl)furan-2-aldehyde
- 5-HMF
- 5-Hydroxymethyl-2-furancarbaldehyde
- "5-hydroxymethyl- 2-furancarboxaldehyde
- MLSMR
- 5-(Hydroxymethyl)furfurole
- SMR000393981
- MLS002454379
- 5-(Hydroxymethyl)-2-furancarboxaldehyde
- +Expand
- MDL： MFCD00003234
- InChIKey： NOEGNKMFWQHSLB-UHFFFAOYSA-N
- Inchi： 1S/C6H6O3/c7-3-5-1-2-6(4-8)9-5/h1-3,8H,4H2
- SMILES： O1C(C([H])=O)=C([H])C([H])=C1C([H])([H])O[H]
- BRN： 110889

Computed Properties

Exact Mass: 126.031694g/mol
Surface Charge: 0
XLogP3: -0.6
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 2
Monoisotopic Mass: 126.031694g/mol
Monoisotopic Mass: 126.031694g/mol
Topological Polar Surface Area: 50.4Å²
Heavy Atom Count: 9
Complexity: 103
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: nothing
Surface Charge: 0
Molecular Weight: 126.11

Experimental Properties

Odor: Odor of chamomile flowers
Temperature: When heated to decomposition it emits acrid smoke and irritating fumes.
Heat of Combustion: 665 kcal/mol
Taste: Butter, caramel, musty
LogP: 0.58440
PSA: 50.44000
Merck: 4832
Refractive Index: n20/D 1.562(lit.)
Water Partition Coefficient: Soluble in water, alcohol, ethyl acetate, acetone, dimethylformamide, benzene, ether and chloroform.
Boiling Point: 114-116 °C/1 mmHg(lit.)
Melting Point: 28-34 °C (lit.)
Vapor Pressure: 5.28X10-3 mm Hg at 25 °C (est)
Flash Point: Fahrenheit: 174.2 ° f < br / > Celsius: 79 ° C < br / >
Solubility: Freely soluble in methanol, ethanol, acetone, ethyl acetate, dimethylformamide. Soluble in ether, benzene, chloroform. Less soluble in carbon tetrachloride. Sparingly soluble in petroleum ether.
Color/Form: Liquid
Stability/Shelf Life: Light Sensitive, Very Hygroscopic
Solubility: It is easily soluble in methanol, ethanol, acetone, water, ethyl acetate, dimethylformamide, benzene, chloroform and ether, less soluble in carbon tetrachloride, slightly soluble in petroleum ether.
Sensitiveness: Air & Light Sensitive
Density: 1.243 g/mL at 25 °C(lit.)
Refractive Index: Index of refraction: 1.5627 at 18 °C
Odor: Odor of chamomile flowers

5-Hydroxymethylfurfural Security Information

Symbol: GHS07
RTECS：LT7031100
WGK Germany：2
Safety Term：S24/25
Safety Instruction： S26-S36-S24/25
Packing Group：III
Packing Group：III
Risk Phrases：R36/37/38
Dangerous goods sign： Xi
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H315,H319,H335
Warning Statement： P261,P305+P351+P338
Prompt：warning
Storage Condition：2-8°C
Risk Phrases： 36/37/38
Signal Word：Warning
TSCA：Yes
FLUKA BRAND F CODES：8-10

5-Hydroxymethylfurfural Customs Data

HS CODE：2932190090
Customs Data：

China Customs Code:
2932190090

Overview:

2932190090 Other structurally non fused furan ring compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2932190090 other compounds containing an unfused furan ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

5-Hydroxymethylfurfural Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0034R0-1g	5-Hydroxymethylfurfural	67-47-0	98% containing 3-5% H2O as a stabilizer	1g	$5.00	2024-04-22
A2B Chem LLC	AB45324-1g	5-Hydroxymethyl-2-furaldehyde	67-47-0	98% containing 3-5% H2O as a stabilizer	1g	$5.00	2024-04-19
Ambeed	A253125-1g	5-(Hydroxymethyl)furan-2-carbaldehyde	67-47-0	98% containing 3-5% H2O as a stabilizer	1g	$6.0	2024-04-18
Apollo Scientific	OR8853-25g	5-(Hydroxymethyl)-2-furaldehyde	67-47-0		25g	£54.00	2024-05-24
Crysdot LLC	CD32000651-500g	5-Hydroxymethylfurfural	67-47-0	98% containing 3-5% H2O as a s	500g	$122	2024-07-18
Enamine	EN300-82764-0.05g	5-(hydroxymethyl)furan-2-carbaldehyde	67-47-0	95%	0.05g	$19.0	2024-05-21
Life Chemicals	F2191-0155-0.25g	5-(Hydroxymethyl)furfural	67-47-0	95%+	0.25g	$18.0	2023-11-21
S e l l e c k ZHONG GUO	S3772-25mg	5-Hydroxymethylfurfural	67-47-0	99.78%	25mg	¥1040.23	2023-09-16
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	BZP0298-20mg	5-Hydroxymethylfurfural	67-47-0	HPLC≥98%	20mg	￥200元	2023-09-15
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	H70360-5g	5-Hydroxymethylfurfural	67-47-0	98%	5g	¥28.0	2024-07-18

5-Hydroxymethylfurfural Synthesis

Synthetic Circuit 1

58-86-6

50-99-7

9034-32-6

67-47-0

64-18-6

144-62-7

64-19-7

98-01-1

110-15-6

Reaction Conditions

1.1R:H2SO4, 24 h, rt

Reference

: Organic Acid Pretreatment of Oil Palm Trunk Biomass for Succinic Acid Production

By Bukhari, Nurul Adela et al, Waste and Biomass Valorization, 2020, 11(10), 5549-5559

Synthetic Circuit 2

57-48-7

58-86-6

3458-28-4

59-23-4

50-99-7

3615-41-6

685-73-4

6556-12-3

9034-32-6

67-47-0

144-62-7

50-21-5

123-76-2

64-19-7

64-18-6

79-09-4

67-64-1

96-26-4

78-98-8

127-17-3

Reaction Conditions

1.1C:H2SO4, S:H2O, 1 h, 100°C

Reference

: Catalytic Transformation of Biomass-Derived Hemicellulose Sugars by the One-Pot Method into Oxalic, Lactic, and Levulinic Acids Using a Homogeneous H2SO4 Catalyst

By Sobus, Natalia and Czekaj, Izabela, Catalysts, 2023, 13(2), 349

Synthetic Circuit 3

9004-34-6

67-47-0

78797-67-8

35405-71-1

630-08-0

498-07-7

141-46-8

124-38-9

115-07-1

74-98-6

74-85-1

74-84-0

74-82-8

64-19-7

50-99-7

50-78-2

Reaction Conditions

1.1 5 mbar, 370 °C → 765 °C

Reference

The interplay between chemistry and heat/mass transfer during the fast pyrolysis of cellulose

Westerhof, R. J. M.; Oudenhoven, S. R. G.; Marathe, P. S.; Engelen, M.; Garcia-Perez, M.; et al, Reaction Chemistry & Engineering, 2016, 1(5), 555-566

5-Hydroxymethylfurfural Raw materials

5-Hydroxymethylfurfural Preparation Products

5-Hydroxymethylfurfural Suppliers

Jiangsu Xinsu New Materials Co., Ltd

Gold Member

Audited Supplier

(CAS:67-47-0)

Order Number:SFD1854

Stock Status:

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Wednesday, 11 December 2024 17:03

Price($):

Product official link

5-Hydroxymethylfurfural Related Literature

1. Isotope dilution quantification of 5-hydroxymethyl-2-furaldehyde in beverages using vortex-assisted liquid–liquid microextraction coupled with ESI-HPLC-MS/MS

Ting-Ting Feng,Xu Liang,Jian-Hai Wu,Lei Qin,Ming-Qian Tan,Bei-Wei Zhu,Xian-Bing Xu Anal. Methods 2017 9 3839
2. Mechanism and theory of d-glucopyranose homogeneous acid catalysis in the aqueous solution phase

Manik Kumer Ghosh,Mícheál Séamus Howard,Karla Dussan,Stephen Dooley Phys. Chem. Chem. Phys. 2019 21 17993
3. Determination of 5-hydroxymethyl-2-furaldehyde in honey

A. K. Dhar,B. R. Roy Analyst 1972 97 981
4. Heterogeneous zirconia-supported ruthenium catalyst for highly selective hydrogenation of 5-hydroxymethyl-2-furaldehyde to 2,5-bis(hydroxymethyl)furans in various n-alcohol solvents

Jusung Han,Yo-Han Kim,Hyung-Seok Jang,Sung-Yeon Hwang,Jonggeon Jegal,Jung Won Kim,Yoon-Sik Lee RSC Adv. 2016 6 93394
5. Ultrasound-assisted enzymatic extraction of Corni Fructus alpha-glucosidase inhibitors improves insulin resistance in HepG2 cells

Binkai Han,Haoqiang Sun,Xiaolin Yang,Ting Wang,Changfen He,Ke Zhao,Shujing An,Chen Guo,Dou Niu,Xiaochang Xue,Jiefang Kang Food Funct. 2021 12 9808
6. Determination of 5-hydroxymethyl-2-furaldehyde in royal jelly by a rapid reversed phase HPLC method

Marco Ciulu,Roberta Farre,Ignazio Floris,Valeria M. Nurchi,Angelo Panzanelli,Maria I. Pilo,Nadia Spano,Gavino Sanna Anal. Methods 2013 5 5010
7. Simultaneous kinetic spectrophotometric determination of 2-furfuraldehyde and 5-hydroxymethyl-2-furfuraldehyde by application of a modified Winkler's method and partial least squares calibration

Isabel Durán Merás,Anunciación Espinosa Mansilla,Francisco Salinas López Analyst 1995 120 2567
8. A rapid clean-up method for the quantitation of 5-hydroxymethyl-2-furaldehyde in thermally treated abalone (Haliotis discus) muscle by HPLC-MS/MS

Xianbing Xu,Tingting Feng,Jing Zhang,Yunjiao Ma,Liang Song Anal. Methods 2018 10 5091
9. Evaluating the toxicity of biomass derived platform chemicals

Sónia P. M. Ventura,Paulo de Morais,Jaime A. S. Coelho,Tania Sintra,Jo?o A. P. Coutinho,Carlos A. M. Afonso Green Chem. 2016 18 4733
10. Simultaneous kinetic spectrophotometric determination of 2-furfuraldehyde and 5-hydroxymethyl-2-furfuraldehyde by application of a modified Winkler's method and partial least squares calibration

Isabel Durán Merás,Anunciación Espinosa Mansilla,Francisco Salinas López Analyst 1995 120 2567
11. Continuous conversion of furfural to furfuryl alcohol by transfer hydrogenation catalyzed by copper deposited in a monolith reactor

Tiefu Li,Jiaming Liu,Zipeng Li,Peng Zhang,Yunlong Yao,Zhichao Sun,Yao Wang,Ying-Ya Liu,Anjie Wang React. Chem. Eng. 2023 8 377

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Cas no 67-47-0 (5-Hydroxymethylfurfural)

5-Hydroxymethylfurfural Properties

Names and Identifiers

Computed Properties

Experimental Properties

5-Hydroxymethylfurfural Security Information

5-Hydroxymethylfurfural Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

5-Hydroxymethylfurfural Price

5-Hydroxymethylfurfural Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

5-Hydroxymethylfurfural Raw materials

5-Hydroxymethylfurfural Preparation Products

5-Hydroxymethylfurfural Suppliers

5-Hydroxymethylfurfural Related Literature

Related Categories

67-47-0 (5-Hydroxymethylfurfural) Related Products